Cas no 954720-59-3 (3-({1-(4-fluorophenyl)methyl-5-oxopyrrolidin-3-yl}methyl)-1-(2-phenylethyl)urea)

• Product Name: 3-({1-(4-fluorophenyl)methyl-5-oxopyrrolidin-3-yl}methyl)-1-(2-phenylethyl)urea
• CAS No: 954720-59-3
• MF: C₂₁H₂₄FN₃O₂
• MW: 369.43256855011
• CID: 5844059
• PubChem ID: 16920358
• Update Time: 2025-10-18

3-({1-(4-fluorophenyl)methyl-5-oxopyrrolidin-3-yl}methyl)-1-(2-phenylethyl)urea Chemical and Physical Properties

Names and Identifiers

• Urea, N-[[1-[(4-fluorophenyl)methyl]-5-oxo-3-pyrrolidinyl]methyl]-N'-(2-phenylethyl)-
• F2372-0452
• 1-((1-(4-fluorobenzyl)-5-oxopyrrolidin-3-yl)methyl)-3-phenethylurea
• 1-[[1-[(4-fluorophenyl)methyl]-5-oxopyrrolidin-3-yl]methyl]-3-(2-phenylethyl)urea
• 954720-59-3
• AKOS024644168
• 3-({1-[(4-fluorophenyl)methyl]-5-oxopyrrolidin-3-yl}methyl)-1-(2-phenylethyl)urea
• 3-({1-(4-fluorophenyl)methyl-5-oxopyrrolidin-3-yl}methyl)-1-(2-phenylethyl)urea

• Inchi： 1S/C21H24FN3O2/c22-19-8-6-17(7-9-19)14-25-15-18(12-20(25)26)13-24-21(27)23-11-10-16-4-2-1-3-5-16/h1-9,18H,10-15H2,(H2,23,24,27)
• InChI Key： PYXATCRYEQYVGY-UHFFFAOYSA-N
• SMILES： N(CC1CC(=O)N(CC2=CC=C(F)C=C2)C1)C(NCCC1=CC=CC=C1)=O

Computed Properties

• Exact Mass: 369.18525518g/mol
• Monoisotopic Mass: 369.18525518g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 61.4Ų

Additional information on 3-({1-(4-fluorophenyl)methyl-5-oxopyrrolidin-3-yl}methyl)-1-(2-phenylethyl)urea

Comprehensive Analysis of 3-({1-(4-fluorophenyl)methyl-5-oxopyrrolidin-3-yl}methyl)-1-(2-phenylethyl)urea (CAS No. 954720-59-3): Structural Characteristics and Biological Relevance

CAS No. 954720-59-3 represents a structurally complex small molecule with a unique scaffold that has garnered attention in contemporary medicinal chemistry research. The compound's full name, 3-{[1-(4-fluorophenyl)methyl]-5-oxopyrrolidin-3-yl}methyl)-1-(2-phenylethyl)urea, highlights its integration of multiple pharmacophoric elements, including a substituted pyrrolidinone ring system, an aromatic urea linkage, and a fluorinated phenyl group. These structural features collectively contribute to its potential as a bioactive molecule in therapeutic development.

The core scaffold of this compound consists of a pyrrolidinone ring (a five-membered lactam) fused with a substituted phenyl group at the 1-position. The presence of the 4-fluorophenyl substituent introduces both steric and electronic effects that modulate molecular interactions with biological targets. The methyl group at position 1 serves as a bridge between the aromatic fluorinated moiety and the pyrrolidinone core, enhancing conformational flexibility while maintaining structural rigidity in critical regions.

A defining feature of this molecule is the incorporation of an N-substituted urea linkage, where the 3-position of the pyrrolidinone ring is connected to an N,N'-disubstituted urea. This functional group is strategically positioned at the terminal end of the molecule through a methylene bridge. The adjacent 2-phenylethyl group provides additional hydrophobic interactions and contributes to molecular recognition processes in enzyme-substrate binding events.

Recent studies on similar scaffolds have demonstrated that compounds containing both pyrrolidinone and urea moieties exhibit diverse biological activities. For instance, research published in *Journal of Medicinal Chemistry* (Vol. 66, 2023) reported that analogous structures demonstrated selective inhibition against protein kinases involved in cellular signaling pathways. While specific data for CAS No. 954720-59-3 remains limited, its structural similarity to known bioactive compounds suggests potential applications in drug discovery programs targeting metabolic disorders or neurodegenerative diseases.

The synthesis pathway for this compound likely involves multistep organic transformations starting from readily available starting materials such as 4-fluoroacetophenone derivatives or pyrrolidine precursors. Key steps would include lactam formation through intramolecular cyclization reactions and subsequent coupling with appropriately functionalized urea moieties using carbonyl reagents like phosgene or carbodiimides under controlled conditions.

In terms of physicochemical properties, computational modeling predicts moderate lipophilicity due to the combination of aromatic rings and hydrogen-bonding capabilities from both amide groups. LogP values estimated via QSAR models suggest partition coefficients between hydrophobic and hydrophilic phases that align with optimal drug-like characteristics as defined by Lipinski's Rule of Five parameters.

The biological evaluation of such compounds typically involves high-throughput screening against panels of relevant enzymes or receptors followed by structure-activity relationship (SAR) analysis to optimize potency and selectivity profiles. For example, preliminary assays might focus on testing inhibition against kinases like CDKs or GSK3β, which are implicated in various pathological conditions including cancer progression and diabetes mellitus.

In conclusion, while comprehensive pharmacological data for CAS No. 954720-59-3 requires further experimental validation, its structural framework positions it as an interesting candidate for continued investigation within pharmaceutical research pipelines targeting novel therapeutic modalities across multiple disease indications.